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Compound of Interest

Compound Name: Neodymium--nickel (2/7)

Cat. No.: B15486392

An In-depth Technical Guide to the Applications of Nd-Ni Based Materials

This technical guide provides a comprehensive overview of the applications of Neodymium-
Nickel (Nd-Ni) based materials, targeting researchers, scientists, and professionals in drug
development. The content covers key applications in hydrogen storage, catalysis, and
electrochemistry, with a focus on quantitative data, detailed experimental protocols, and
visualizations of relevant processes.

Overview of Applications

Nd-Ni based materials, a class of intermetallic compounds, exhibit a range of functional
properties stemming from the combination of the rare-earth element Neodymium and the
transition metal Nickel. These properties make them suitable for several high-technology
applications. The primary areas of application include:

o Hydrogen Storage: Certain Nd-Ni alloys, particularly those with AB5-type crystal structures,
are effective materials for the reversible storage of hydrogen. This makes them relevant for
applications such as negative electrodes in Nickel-Metal Hydride (Ni-MH) batteries. The
addition of Nd to these alloys can influence their hydrogen absorption/desorption kinetics
and storage capacity.

o Catalysis: Nickel-based materials are well-known catalysts for various chemical reactions,
including hydrogenation and reforming processes. The incorporation of Neodymium can
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modify the catalytic activity and stability of these materials. Nd-Ni-O based perovskites, for
instance, are explored for their catalytic properties.

» Electrochemical Applications: The electrochemical properties of Nd-Ni alloys lend
themselves to applications in energy storage and sensing. This includes their use as
electrode materials in supercapacitors and batteries, where their surface chemistry and
structure play a crucial role.

e Magnetic Materials: While Neodymium is a key component in high-strength permanent
magnets (Nd-Fe-B), its combination with nickel also results in materials with interesting
magnetic properties, although this is a less explored area compared to Nd-Fe-B magnets.

Quantitative Data Presentation

The following tables summarize the quantitative data found for various Nd-Ni based and related
materials across different applications.

Hydrogen Storage Properties
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Max. Hydrogen

Absorption/De

Alloy Crystal .
. Storage sorption Reference
Composition Structure ] .
Capacity (wt%) Conditions
Room
) CaCus (ABs
LaNis ~1.4 temperature, <1 [11[2]
type)
MPa Hz pressure
MmNi4.22C00.4sM  CaCus (ABs
~1.55 (5.78 H/M) 293 K [3][4]
No.15Alo.15 type)
Room
Lao.6Yo0.0sMQ1.32
] ABs type 1.784 temperature, 10 [5]
Caai.o3Nio
MPa H2
Room
Lao.ssCeo.45Y2Ni temperature,
A:B7 type 1.61 [5]
10.95MnNo.a5 0.23 MPa
plateau pressure
(Mg24Ni10Cuz2)9es Nanocrystalline/ B N
Not specified Not specified [6]
Nds Amorphous
NdsMga1,
NdsMga1Ni NdMgi2, NdMgs, 4.464 (in 66s) 553 K [7]

MgzNi phases

Note: "Mm" denotes Mischmetal, a mixture of rare-earth elements.

Electrochemical Performance
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Key
Material Application  Performanc Value Electrolyte Reference
e Metric
Lao.7sCeo.22N  Ni-MH Discharge
i4.40C00.60MnN Battery Capacity at 243.6 mAh/g Not specified [8]
0.2 Anode -40°C
(La, Ce)(Ni, Ni-MH Max.
Co, Mn, Al)s Battery Discharge 323.3 mAh/g Not specified [8]
(Low-Co) Anode Capacity
(La, Ce)(Ni, Ni-MH Max.
Mn, Al)s (Co- Battery Discharge 317.4 mAh/g Not specified [8]
free) Anode Capacity
) ] B Varies widely
Ni-based Supercapacit  Specific Aqueous
] ) (e.g., upto 9]
materials or Capacitance (e.g., KOH)
~1000 F/g)
Limit of
o Electrochemi ) - -
Ni-Bio-MOF Detection Not specified Not specified [10]
cal Sensor
(LOD)

Magnetic Properties

Quantitative data for the magnetic properties of specific Nd-Ni intermetallic compounds were
not readily available in the search results. The focus of research on Neodymium-containing
magnetic materials is heavily concentrated on Nd-Fe-B alloys.

Mechanical Properties

Specific quantitative data for the Vickers hardness and elastic modulus of a range of Nd-Ni
intermetallic compounds were not found in a consolidated table format in the search results.
The determination of these properties generally follows standardized indentation methods.

Experimental Protocols

© 2025 BenchChem. All rights reserved. 4 /13 Tech Support


https://graphviz.org/doc/info/lang.html
https://graphviz.org/doc/info/lang.html
https://graphviz.org/doc/info/lang.html
https://ebrary.net/182717/engineering/nickel_based_electrocatalysts
https://www.researchgate.net/publication/356741738_Nickel-Based_Materials_for_Advanced_Rechargeable_Batteries
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15486392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

This section provides detailed methodologies for key experiments related to the synthesis and

characterization of Nd-Ni based materials.

Synthesis of Nd-Ni Intermetallic Compounds by Arc
Melting

Objective: To synthesize polycrystalline Nd-Ni intermetallic compounds from high-purity

elemental constituents.

Materials and Equipment:

High-purity Neodymium (Nd) and Nickel (Ni) metals (e.g., >99.9% purity)

Arc melting furnace with a water-cooled copper hearth and a non-consumable tungsten
electrode

High-purity Argon (Ar) gas supply
Vacuum pump

Digital balance

Procedure:

Preparation of Precursors: Weigh the elemental Nd and Ni in the desired stoichiometric ratio
to obtain the target intermetallic compound (e.g., for NdNis, a 1:5 molar ratio of Nd to Ni).

Furnace Setup: Place the weighed elements together on the copper hearth of the arc melting
furnace.

Purging the Chamber: Seal the furnace chamber and evacuate it to a high vacuum (e.g., <
10-3 mbar) to remove atmospheric contaminants.

Inert Atmosphere: Backfill the chamber with high-purity Argon gas to a pressure of about 1-
1.5 bar.[11]

Melting: Initiate an electric arc between the tungsten electrode and the metal precursors. The
high temperature of the arc will melt the elements. Keep the arc on for several seconds to
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ensure complete melting and mixing.[3]

o Homogenization: Turn off the arc to allow the molten alloy to solidify into a "button". To
ensure homogeneity, turn the button over and re-melt it several times (typically 3-5 times).
Weigh the sample after each melting to check for any significant weight loss.[11]

o Cooling: After the final melting, allow the sample to cool down to room temperature under the
inert argon atmosphere.

o Sample Retrieval: Once cooled, the furnace can be vented and the synthesized intermetallic
button can be retrieved.

Synthesis of NdNiOs Perovskite Nanoparticles by
Coprecipitation

Objective: To synthesize NdNiOs perovskite nanoparticles.[1]

Materials and Equipment:

Neodymium(lll) nitrate hexahydrate (Nd(NO3)3-6H20)

 Nickel(ll) nitrate hexahydrate (Ni(NOs)s-6H20)

e Sodium hydroxide (NaOH)

e Polyethylene glycol (PEG) as a surfactant

e Distilled water

o Beakers, magnetic stirrer, pH meter

e Centrifuge

e Furnace for calcination

Procedure:
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e Precursor Solution: Prepare agueous solutions of Nd(NO3)3-6H20 and Ni(NOs)3-6H20 in a
1:1 molar ratio in distilled water.

o Surfactant Addition: Add PEG to the precursor solution and stir to ensure it is well-dissolved.
The PEG helps to control the particle size.[12]

o Precipitation: While stirring vigorously, slowly add a solution of NaOH as a precipitating agent
until the pH of the mixture reaches a desired level to ensure the complete precipitation of
metal hydroxides.

e Aging and Washing: Age the resulting precipitate for a period to allow for particle growth and
stabilization. Subsequently, wash the precipitate multiple times with distilled water to remove
excess ions. Centrifugation can be used to separate the precipitate from the supernatant.

e Drying: Dry the washed precipitate in an oven at a low temperature (e.g., 100°C) to remove
the water. This step starts the conversion of hydroxides to oxides.[1]

e Grinding: Grind the dried powder to ensure homogeneity.

o Calcination: Calcine the ground powder in a furnace at a high temperature (e.g., 900°C) for
several hours (e.g., 4 hours). This high-temperature treatment facilitates the formation of the
NdNiOs perovskite phase.[1][12]

o Characterization: The final product can be characterized using techniques like X-ray
Diffraction (XRD) to confirm the perovskite phase.

Measurement of Hydrogen Storage Properties using a
Sieverts Apparatus

Objective: To measure the pressure-composition-temperature (PCT) isotherms of a Nd-Ni
based alloy to determine its hydrogen storage capacity and thermodynamic properties.

Materials and Equipment:
» Synthesized and activated Nd-Ni alloy powder

o Sieverts apparatus (volumetric setup)[13]
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o High-purity hydrogen gas

e Vacuum pump

o Temperature-controlled sample holder
Procedure:

o Sample Preparation and Loading: Accurately weigh a known amount of the activated alloy
powder and load it into the sample holder of the Sieverts apparatus.

o Degassing: Attach the sample holder to the apparatus and evacuate the system to a high
vacuum to remove any adsorbed gases from the sample surface. This may involve heating
the sample under vacuum.

o Temperature Stabilization: Bring the sample to the desired measurement temperature and
allow it to stabilize.

o Hydrogen Dosing: Isolate the sample holder from a calibrated reference volume. Pressurize
the reference volume with a known amount of hydrogen gas.

o Equilibration: Open the valve between the reference volume and the sample holder, allowing
hydrogen to be absorbed by the sample. Monitor the pressure until it stabilizes, indicating
that equilibrium has been reached.

o Data Recording: Record the final equilibrium pressure and temperature. The amount of
hydrogen absorbed by the sample is calculated from the pressure drop in the system, taking
into account the calibrated volumes and the equation of state for hydrogen.

« lterative Process: Repeat steps 4-6 by incrementally adding more hydrogen to the system to
obtain a series of data points for the absorption isotherm.

e Desorption Isotherm: To measure the desorption isotherm, the process is reversed by
incrementally removing known amounts of hydrogen from the sample holder and recording
the equilibrium pressures.
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» Van't Hoff Plot: By measuring the PCT isotherms at several different temperatures, the

enthalpy (AH) and entropy (AS) of hydride formation can be determined from a Van't Hoff
plot (In(P) vs. 1/T).[14]

Visualizations

This section provides diagrams for key processes and workflows related to Nd-Ni based
materials, created using the Graphviz DOT language.
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Caption: A general workflow for the synthesis and characterization of functional materials.

Hydrogen Absorption Mechanism in ABs-Type Alloys
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Caption: Mechanism of hydrogen absorption in ABs-type intermetallic alloys.[15]

CO2 Methanation Pathway on a Ni/CeO2 Catalyst
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Caption: Simplified reaction pathway for CO2 methanation on a Ni/CeO: catalyst.[5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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